Cas no 86818-75-9 (5-benzyl-2-methyldihydro-1H-pyrrolo[3,4-c]pyridine-1,3,4,6(2H,3aH,5H)-tetrone)

5-benzyl-2-methyldihydro-1H-pyrrolo[3,4-c]pyridine-1,3,4,6(2H,3aH,5H)-tetrone structure
86818-75-9 structure
Product Name:5-benzyl-2-methyldihydro-1H-pyrrolo[3,4-c]pyridine-1,3,4,6(2H,3aH,5H)-tetrone
CAS No:86818-75-9
MF:C15H14N2O4
MW:286.282663822174
CID:991964
PubChem ID:333573
Update Time:2025-04-20

5-benzyl-2-methyldihydro-1H-pyrrolo[3,4-c]pyridine-1,3,4,6(2H,3aH,5H)-tetrone Chemical and Physical Properties

Names and Identifiers

    • 5-benzyl-2-methyldihydro-1H-pyrrolo[3,4-c]pyridine-1,3,4,6(2H,3aH,5H)-tetrone
    • 5-benzyl-2-methyl-7,7a-dihydro-3aH-pyrrolo[3,4-c]pyridine-1,3,4,6-tetrone
    • 5-Benzyl-2-methyldihydro-1H-pyrrolo[3,4-c]pyridine-1,3,4,6(2H,3aH,5H)-tetraone
    • NSC335783
    • 5-Benzyl-2-methyldihydro-1H-pyrrolo(3,4-c)pyridine-1,3,4,6(2H,3aH,5H)-tetrone
    • DTXSID801007114
    • NSC-335783
    • 86818-75-9
    • NSC 335783
    • DS-008928
    • Inchi: 1S/C15H14N2O4/c1-16-13(19)10-7-11(18)17(15(21)12(10)14(16)20)8-9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3
    • InChI Key: WJVJWKWNMFUIGX-UHFFFAOYSA-N
    • SMILES: O=C1C2CC(N(CC3C=CC=CC=3)C(C2C(N1C)=O)=O)=O

Computed Properties

  • Exact Mass: 286.09535693g/mol
  • Monoisotopic Mass: 286.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 74.8Ų

5-benzyl-2-methyldihydro-1H-pyrrolo[3,4-c]pyridine-1,3,4,6(2H,3aH,5H)-tetrone Related Literature

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